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Compound of Interest

Compound Name: 2-Bromo-5-chloro-3-methylaniline

CAS No.: 631910-14-0

Cat. No.: B3275917

Get Quote
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Introduction
2-Bromo-5-chloro-3-methylaniline is a halogenated aromatic amine, a class of compounds of

significant interest in medicinal chemistry and materials science. The strategic placement of

bromine, chlorine, and a methyl group on the aniline scaffold offers a versatile platform for the

synthesis of more complex molecules. Halogenated anilines are frequently utilized as key

intermediates in the development of pharmaceuticals and agrochemicals due to the halogens'

ability to modulate the electronic and lipophilic properties of the parent molecule, and to serve

as handles for further chemical transformations.

This guide provides a comprehensive overview of the known physical properties, safety and

handling protocols, and analytical methodologies for 2-Bromo-5-chloro-3-methylaniline (CAS

No. 631910-14-0). Given the limited availability of experimental data for this specific isomer,

this document also incorporates information from closely related compounds to provide a

broader context and predictive insights, which will be clearly indicated.
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Physicochemical Properties
The physical characteristics of 2-Bromo-5-chloro-3-methylaniline are fundamental to its

handling, storage, and application in synthetic chemistry.

Property Value Source

Molecular Formula C₇H₇BrClN MilliporeSigma

Molecular Weight 220.5 g/mol MilliporeSigma

Physical Form Powder MilliporeSigma

CAS Number 631910-14-0 MilliporeSigma

Melting Point Data not available

Boiling Point Data not available

Solubility

Data not available; likely

soluble in methanol and other

organic solvents

General knowledge of similar

compounds

Predicted XlogP 2.9 PubChemLite[1]

Note: The absence of experimentally determined melting and boiling points in publicly available

literature underscores the specialized nature of this compound. Researchers should consider

experimental determination of these properties as a preliminary step in their work.

Spectroscopic Data Overview
While experimental spectra for 2-Bromo-5-chloro-3-methylaniline are not readily available,

an analysis of related compounds allows for the prediction of key spectral features.

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons and the methyl group. The chemical shifts of the aromatic protons will be influenced

by the positions of the bromine, chlorine, and amino groups.

¹³C NMR: The carbon NMR spectrum will provide information on the number of unique

carbon environments in the molecule. The carbons attached to the halogens and the amino
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group will exhibit characteristic chemical shifts.

IR Spectroscopy: The infrared spectrum should display characteristic absorption bands for

N-H stretching of the primary amine, C-H stretching of the aromatic ring and the methyl

group, and C-N stretching. The presence of the halogens may also influence the fingerprint

region of the spectrum.

Mass Spectrometry: The mass spectrum is expected to show a molecular ion peak

corresponding to the molecular weight of the compound. Due to the presence of bromine

and chlorine, characteristic isotopic patterns will be observed for the molecular ion and

fragment ions. PubChemLite provides predicted collision cross-section values for various

adducts of 2-bromo-5-chloro-3-methylaniline[1].

Safety and Handling
As with all halogenated anilines, 2-Bromo-5-chloro-3-methylaniline should be handled with

care, following established safety protocols for hazardous chemicals.

Hazard Identification:

Based on data for similar compounds, 2-Bromo-5-chloro-3-methylaniline is expected to be

harmful if swallowed, in contact with skin, or if inhaled. It may also cause skin and eye

irritation[2][3].

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Skin and Body Protection: A lab coat and appropriate protective clothing are required.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

fume hood. If the generation of dust is likely, a P2 respirator cartridge is recommended[4].

Handling and Storage:

Handle in a well-ventilated area to avoid the formation of dust and aerosols[4].
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Do not eat, drink, or smoke in the laboratory[2].

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents[2][4].

Experimental Protocol: Purity Determination by Gas
Chromatography-Mass Spectrometry (GC-MS)
The purity of 2-Bromo-5-chloro-3-methylaniline is critical for its use in subsequent reactions.

GC-MS is a powerful technique for assessing purity and identifying potential impurities. The

following is a generalized protocol that can be adapted for this specific compound.

Objective: To determine the purity of a sample of 2-Bromo-5-chloro-3-methylaniline and

identify any potential impurities.

Materials:

2-Bromo-5-chloro-3-methylaniline sample

High-purity solvent (e.g., dichloromethane or ethyl acetate)

GC-MS instrument with a suitable capillary column (e.g., a mid-polarity column)

Volumetric flasks and pipettes

Autosampler vials with caps

Procedure:

Sample Preparation:

Accurately weigh approximately 10 mg of the 2-Bromo-5-chloro-3-methylaniline sample.

Dissolve the sample in 10 mL of the chosen solvent in a volumetric flask to create a 1

mg/mL stock solution.

Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.
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GC-MS Instrument Setup (Example Conditions):

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold at 280 °C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: 50-400 m/z.

Analysis:

Inject 1 µL of the prepared sample solution into the GC-MS.

Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

Data Interpretation:

Identify the peak corresponding to 2-Bromo-5-chloro-3-methylaniline based on its

retention time and mass spectrum. The mass spectrum should show the characteristic

isotopic pattern for a molecule containing one bromine and one chlorine atom.

Calculate the purity of the sample by determining the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.

Attempt to identify any impurity peaks by comparing their mass spectra with a library of

known compounds or by interpreting the fragmentation patterns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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